BENGHE Foundational & Exploratory

Check Availability & Pricing

Structural characterization of Paliperidone N-
Oxide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Paliperidone N-Oxide
CAS No.: 761460-08-6
Cat. No.: B029217
Get Quote
. J

An In-Depth Technical Guide to the Structural Characterization of Paliperidone N-Oxide

Authored by: A Senior Application Scientist

Foreword: This guide provides a comprehensive framework for the structural characterization
of Paliperidone N-Oxide, a critical related substance of the atypical antipsychotic,
Paliperidone. As a major metabolite and a primary product of oxidative degradation, the
unambiguous identification and characterization of Paliperidone N-Oxide are paramount for
ensuring the quality, safety, and efficacy of Paliperidone drug products.[1] This document is
intended for researchers, analytical scientists, and professionals in drug development, offering
a narrative built on the pillars of scientific integrity, field-proven insights, and authoritative
grounding. We will move beyond rote protocols to explore the causal logic behind experimental
choices, ensuring a robust and validated approach to structural elucidation.

Introduction: The Significance of Paliperidone N-
Oxide
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Paliperidone, the primary active metabolite of Risperidone, functions as a dopamine D2 and
serotonin 5-HT2A receptor antagonist.[2][3] Its efficacy is well-established, but like any active
pharmaceutical ingredient (API), its stability and degradation profile are of critical concern.
Paliperidone N-Oxide emerges as a key impurity, primarily formed under oxidative stress
conditions.[4][5] Its presence in a drug substance or product can indicate instability and
necessitates rigorous analytical control. Therefore, a definitive structural characterization is not
merely an academic exercise but a regulatory and safety imperative.

This guide details the multi-technique approach required for a full structural confirmation,
integrating chromatographic separation with spectroscopic analysis.

Foundational Physico-Chemical Properties

A complete characterization begins with understanding the fundamental properties of the
molecule. Paliperidone N-Oxide, also known as Paliperidone Related Compound D, is the N-
oxidized form of Paliperidone at the tertiary amine of the piperidine ring.[6][7]

Property Value Source

3-[2-[4-(6-fluoro-1,2-
benzoxazol-3-yl)-1-
oxidopiperidin-1-ium-1-

IUPAC Name PubChem][6]
yllethyl]-9-hydroxy-2-methyl-
6,7,8,9-tetrahydropyrido[1,2-

a]pyrimidin-4-one

Molecular Formula C23H27FN4Oa4 PubChem][6]

Molecular Weight 442.49 g/mol BOC Sciences, PubChem[6][7]
Monoisotopic Mass 442.20163352 Da PubChem][6]

CAS Number 761460-08-6 PubChem|[6]

Appearance White Solid BOC Sciences[7]

The Characterization Workflow: A Strategic
Overview
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The structural elucidation of a pharmaceutical impurity like Paliperidone N-Oxide is a
systematic process. It begins with isolation and purification, typically via chromatography,
followed by a suite of spectroscopic technigues to piece together the molecular puzzle.
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Caption: Overall workflow for the structural characterization of Paliperidone N-Oxide.

Chromatographic Separation: The Prerequisite for
Purity
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Before any spectroscopic analysis can yield unambiguous data, the analyte must be separated
from the parent drug and other related substances. Reversed-phase high-performance liquid
chromatography (RP-HPLC) or ultra-performance liquid chromatography (RP-UPLC) is the
method of choice.

Expertise & Causality: The choice of a C18 stationary phase is standard for molecules of this
polarity. A gradient elution is often necessary to achieve adequate separation between the
more polar N-oxide and the parent Paliperidone.[5][8] The mobile phase typically consists of an
agueous buffer (e.g., ammonium acetate) and an organic modifier like acetonitrile. The buffer
controls the ionization state of the molecule, enhancing peak shape and reproducibility, while
the organic modifier controls retention.

Protocol: Stability-Indicating UPLC Method

This protocol is adapted from established methods for Paliperidone and its degradation
products.[5][9]

o System: UPLC system with a UV/PDA detector.

e Column: Acquity BEH C18 (50 mm x 2.1 mm, 1.7 um).
» Mobile Phase A: 10 mM Ammonium Acetate in water.
» Mobile Phase B: Acetonitrile.

e Flow Rate: 0.6 mL/min.

e Gradient Program:

[e]

Initial: 90% A, 10% B

2.0 min: 10% A, 90% B

[e]

o

2.5 min: 10% A, 90% B

2.6 min: 90% A, 10% B

[¢]

[¢]

3.5 min: End of run
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e Column Temperature: 30 °C.
o Detection Wavelength: 238 nm or 275 nm.[5][10]
e Injection Volume: 2 pL.

o Sample Preparation: Prepare samples in a mixture of mobile phase A and B (50:50 v/v) to
ensure compatibility and good peak shape.

Trustworthiness: This method should be validated according to ICH guidelines (Q2(R1)) for
specificity, linearity, accuracy, precision, and robustness. The specificity is proven by
demonstrating baseline separation of Paliperidone N-Oxide from Paliperidone and other
potential impurities.

Mass Spectrometry: Unveiling Mass and
Fragmentation

Liquid Chromatography-Mass Spectrometry (LC-MS) is the cornerstone for confirming the
molecular weight and probing the structure of impurities.

Expertise & Causality: Electrospray ionization (ESI) in positive mode is highly effective for this
class of compounds due to the presence of basic nitrogen atoms that are readily protonated.
High-resolution mass spectrometry (HRMS), using instruments like Quadrupole Time-of-Flight
(Q-TOF) or Orbitrap, is crucial.[11] It provides a highly accurate mass measurement of the
molecular ion ([M+H]*), allowing for the confident determination of the elemental composition
(C23H28FN4Oa™).

The fragmentation pattern (MS/MS) provides a structural fingerprint. The N-O bond is relatively
labile and its cleavage is a key diagnostic fragmentation pathway.
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Key Fragments
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Caption: Key fragmentation pathways for Paliperidone N-Oxide in MS/MS.

Protocol: LC-MS/MS Analysis

e LC System: Couple the validated UPLC method described above to the mass spectrometer.
e MS System: Q-TOF or Orbitrap Mass Spectrometer.

 |onization Mode: ESI Positive.

o Capillary Voltage: 3.5 kV.

e Source Temperature: 120 °C.

e Desolvation Temperature: 350 °C.

¢ MS Scan Range: m/z 100-600.

 MS/MS Analysis: Perform data-dependent acquisition (DDA) or targeted MS/MS on the
precursor ion of m/z 443.2.

+ Collision Energy: Ramp collision energy (e.g., 10-40 eV) to generate a rich fragmentation
spectrum.
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Trustworthiness: The accurate mass of the precursor ion should be within 5 ppm of the
theoretical mass of C23H2sFN4Oa*. The observation of a prominent fragment at m/z 427.2,
corresponding to the protonated Paliperidone molecule ([M+H-16]%), is strong evidence for the
N-oxide structure.[4][12]

NMR Spectroscopy: The Definitive Structural
Blueprint

While MS provides strong evidence, Nuclear Magnetic Resonance (NMR) spectroscopy
provides the definitive, atom-by-atom connectivity map of the molecule. A full suite of 1D (*H,
13C, 19F) and 2D (COSY, HSQC, HMBC) experiments is required.

Expertise & Causality: The most significant impact of N-oxidation is on the adjacent protons
and carbons of the piperidine ring. The electron-withdrawing nature of the N-oxide group will
cause a downfield shift (deshielding) of the alpha-protons (those on the carbons directly
attached to the nitrogen) compared to their positions in the parent Paliperidone.[13][14]

'H NMR: Expect the multiplets corresponding to the piperidine protons adjacent to the
nitrogen to shift downfield by approximately 0.5-1.0 ppm.

e 13C NMR: The carbons adjacent to the N-oxide will also experience a downfield shift.

e 19F NMR: The fluorine signal should remain largely unchanged, confirming that the
modification did not occur on the benzisoxazole ring.[13]

e 2D NMR:
o HSQC will correlate the shifted piperidine protons directly to their attached carbons.

o HMBC will show long-range correlations from these shifted protons to other parts of the
molecule, confirming the overall structure remains intact.

Protocol: NMR Sample Analysis

o Sample Preparation: Dissolve 5-10 mg of the isolated, purified Paliperidone N-Oxide in a
suitable deuterated solvent (e.g., DMSO-des or CDCI3).
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o Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for
optimal resolution.

e 1D Experiments: Acquire standard tH, 13C{tH}, and 1°F spectra.
o 2D Experiments: Acquire gradient-selected, phase-sensitive 2D spectra:
o 1H-'H COSY (Correlation Spectroscopy) to establish proton-proton spin systems.

o 1H-13C HSQC (Heteronuclear Single Quantum Coherence) to identify one-bond proton-
carbon correlations.

o 1H-13C HMBC (Heteronuclear Multiple Bond Correlation) to establish long-range (2-3 bond)
connectivity, which is crucial for linking different fragments of the molecule.

o Data Processing: Process all spectra using appropriate software (e.g., MestReNova,
TopSpin). Reference the spectra (e.g., TMS at 0.00 ppm for *H and 13C in CDCIs).

» Structural Assignment: Meticulously assign all proton and carbon signals, paying close
attention to the chemical shifts and coupling patterns of the piperidine ring and comparing
them to a reference spectrum of Paliperidone.

Orthogonal Confirmation: X-Ray Crystallography

For an unequivocal confirmation of structure and stereochemistry, single-crystal X-ray
diffraction is the gold standard. While a crystal structure for the parent Paliperidone has been
published, one for the N-oxide is not readily available in public literature.[15][16] However,
should a suitable single crystal be obtained, the methodology would be definitive.

Expertise & Causality: This technique provides the precise spatial coordinates of each atom in
the crystal lattice, confirming not only the connectivity but also the conformation of the molecule
in the solid state. Obtaining diffraction-quality crystals can be challenging and is often the rate-
limiting step.

Conclusion

The structural characterization of Paliperidone N-Oxide is a multi-faceted process that relies
on the synergistic application of modern analytical techniques. The workflow presented here—
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from chromatographic separation to detailed spectroscopic analysis via MS and NMR—
provides a robust, self-validating system. By understanding the causal principles behind each
experimental choice, researchers can confidently and definitively elucidate the structure of this
critical impurity, ensuring the integrity and safety of Paliperidone pharmaceuticals.

References

e PubChem Compound Summary for CID 24782992, Paliperidone N-Oxide. National Center
for Biotechnology Information. [Link]

e PubChem Compound Summary for CID 139024954, Paliperidone Palmitate N-Oxide.
National Center for Biotechnology Information. [Link]

« Stability, degradation impurities and decomposition kinetics for paliperidone from osmotic
tablets. PubMed. [Link]

« ldentification and characterization of forced degradation products of paliperidone using LC—
APCl-lon Trap—MS. ResearchGate. [Link]

« |dentification and characterization of forced degradation products of paliperidone using LC—
APCl-lon Trap—MS. Semantic Scholar. [Link]

» Bacterial degradation of risperidone and paliperidone in decomposing blood. PubMed. [Link]

e A Rapid, Stability Indicating RP-UPLC Method for Determination of Paliperidone Palmitate in
a Depot Injectable Formulation. International Journal of Pharmaceutical Sciences and
Research. [Link]

o Case study of Paliperidone. Magritek. [Link]

o Paliperidone - Verify the structure of your products by combining 1D and 2D NMR
experiments. Magritek. [Link]

» Paliperidone Palmitate N-Oxide. ChemWhat. [Link]

e PubChem Compound Summary for CID 115237, Paliperidone. National Center for
Biotechnology Information. [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b029217/docs?utm_src=pdf-body#structural-characterization-of-paliperidone-n-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Paliperidone-N-Oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Paliperidone-Palmitate-N-Oxide
https://pubmed.ncbi.nlm.nih.gov/30047558/
https://www.researchgate.net/publication/282361622_Identification_and_characterization_of_forced_degradation_products_of_paliperidone_using_LC-APCI-Ion_Trap-MS
https://www.semanticscholar.org/paper/Identification-and-characterization-of-forced-of-Sawant-Barge/4a1c1106093842c1634b34b6941589139265f80b
https://pubmed.ncbi.nlm.nih.gov/22494119/
https://ijpsr.com/bft-article/a-rapid-stability-indicating-rp-uplc-method-for-determination-of-paliperidone-palmitate-in-a-depot-injectable-formulation/?id=1214
https://www.magritek.com/case-study-paliperidone/
https://www.magritek.com/paliperidone/
https://www.chemwhat.com/paliperidone-palmitate-n-oxide-cas-1404053-60-6.html
https://pubchem.ncbi.nlm.nih.gov/compound/115237
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthetic scheme of paliperidone: generation of process-related... ResearchGate. [Link]

Synthesis and characterization of related substances of Paliperidone, an antipsychotic
agent. Scholars Research Library. [Link]

Chemical structure of paliperidone. ResearchGate. [Link]

MS data for N-Oxide. ResearchGate. [Link]

IDENTIFICATION AND DETERMINATION OF RELATED SUBSTANCES OF
PALIPERIDONE IN BULK DRUG AND PHARMACEUTICAL FORMULATIONS BY HPLC
AND... ResearchGate. [Link]

Identification of postmortem paliperidone metabolite in human blood by LC—-Q-Orbitrap-MS.
Journal of Analytical Toxicology, Oxford Academic. [Link]

Crystal structure of paliperidone, C23H27FN40O3. Powder Diffraction, Cambridge Core. [Link]

Crystal structure of paliperidone, C23H27FN40O3. ResearchGate. [Link]

Analytical methods for the estimation of paliperidone. ResearchGate. [Link]

DEVELOPMENT AND VALIDATION OF NEW HPLC METHOD FOR THE ESTIMATION OF
PALIPERIDONE IN PHARMACEUTICAL DOSAGE FORMS. Rasayan Journal of Chemistry.
[Link]

Physico-Chemical Characterization of Paliperidone Palmitate and Compatibility Studies with
its Pharmaceutical Excipients. Semantic Scholar. [Link]

SYNTHESIS OF PALIPERIDONE. European Patent Office. [Link]

Paliperidone N-Oxide. Pharmaffiliates. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.researchgate.net/figure/Synthetic-scheme-of-paliperidone-generation-of-process-related-impurities-and_fig1_282361622
https://www.scholarsresearchlibrary.com/articles/synthesis-and-characterization-of-related-substances-of-paliperidone-an-antipsychotic-agent.pdf
https://www.researchgate.net/figure/Chemical-structure-of-paliperidone-indicates-position-of-chiral-carbon-atom_fig1_326490656
https://www.researchgate.net/figure/d-MS-data-for-N-Oxide_fig7_259682502
https://www.researchgate.net/publication/259682502_IDENTIFICATION_AND_DETERMINATION_OF_RELATED_SUBSTANCES_OF_PALIPERIDONE_IN_BULK_DRUG_AND_PHARMACEUTICAL_FORMULATIONS_BY_HPLC_AND_HPLC-MS-MS
https://academic.oup.com/jat/article/45/8/906/6274411
https://www.cambridge.org/core/journals/powder-diffraction/article/abs/crystal-structure-of-paliperidone-c23h27fn4o3/651A3B0D2F442654D2B2335193B60824
https://www.researchgate.net/publication/301344030_Crystal_structure_of_paliperidone_C23H27FN4O3
https://www.researchgate.net/publication/279183495_Analytical_methods_for_the_estimation_of_paliperidone
http://rasayanjournal.co.in/vol-6/issue-1/34-38.pdf
https://www.semanticscholar.org/paper/Physico-Chemical-Characterization-of-Paliperidone-Nadendla-Pinnamaneni/7a3d3444400a454d6d6349372f883b27b4097486
https://patentimages.storage.googleapis.com/02/0f/50/2a1c0288820f86/EP2321311B1.pdf
https://www.benchchem.com/product/b029217/docs?utm_src=pdf-body#structural-characterization-of-paliperidone-n-oxide
https://www.pharmaffiliates.com/en/paliperidone-n-oxide
https://www.benchchem.com/product/b029217?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029217?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. scbt.com [scbt.com]
e 2. Paliperidone | C23H27FN403 | CID 115237 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

e 4. Stability, degradation impurities and decomposition kinetics for paliperidone from osmotic
tablets - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. japsonline.com [japsonline.com]

¢ 6. Paliperidone N-Oxide | C23H27FN404 | CID 24782992 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 7. bocsci.com [bocsci.com]

¢ 8. researchgate.net [researchgate.net]

¢ 9. Bot Verification [rasayanjournal.co.in]

o 10. researchgate.net [researchgate.net]

e 11. academic.oup.com [academic.oup.com]
e 12. researchgate.net [researchgate.net]

e 13. magritek.com [magritek.com]

o 14, Paliperidone - Verify the structure of your products by combining 1D and 2D NMR
experiments - Magritek [magritek.com]

¢ 15. Crystal structure of paliperidone, C23H27FN403 | Powder Diffraction | Cambridge Core
[cambridge.org]

e 16. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Structural characterization of Paliperidone N-Oxide].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b029217/docs#structural-characterization-of-
paliperidone-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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